N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)isonicotinamide

• IUPAC Name: N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H18N4O2/c1-12-16(15-4-3-11-23-15)13(2)21(20-12)10-9-19-17(22)14-5-7-18-8-6-14/h3-8,11H,9-10H2,1-2H3,(H,19,22)
• InChI Key: OSUWLTRBASPONP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C2=CC=NC=C2)C)C3=CC=CO3
• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves strategic chemical reactions, such as the Diels-Alder cycloaddition reaction, which has been employed with substituted furans and phenylsulfonyl ethylene, achieving high yields and explaining stereoselectivity observed in substituted furans through MM3-transition state models. Further, the synthesis of furan and naphtho furan derivatives through condensation, methylation, and a series of reactions showcases the versatile approaches in constructing complex furan-based compounds.

Scientific Research Applications

Antibacterial Activity

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Antioxidant Activity

. This makes them potentially useful in the treatment of diseases caused by oxidative stress.

Anti-inflammatory Activity

. This suggests potential applications in the treatment of inflammatory diseases.

Anticancer Activity

. This opens up potential avenues for the development of new cancer therapies.

Antiviral Activity

. This suggests potential applications in the treatment of viral infections.

Antifungal Activity

. This could lead to the development of new antifungal medications.

Antiprotozoal Activity

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Use in Sensor Design

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Mechanism of Action

Target of Action

Furan derivatives, which are part of the compound’s structure, have been known to exhibit a wide range of biological activities, suggesting that they may interact with multiple targets .

Mode of Action

Furan derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes

Biochemical Pathways

Given the broad biological activity of furan derivatives, it is likely that multiple pathways could be affected .

Result of Action

Furan derivatives have been associated with a wide range of biological activities, suggesting that the compound could have multiple effects at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect how a compound interacts with its targets and how it is metabolized in the body .